Cas no 1426805-54-0 (Benzonitrile, 2-bromo-3-chloro-5-nitro-)

• Product Name: Benzonitrile, 2-bromo-3-chloro-5-nitro-
• CAS No: 1426805-54-0
• MF: C₇H₂BrClN₂O₂
• MW: 261.459979534149
• CID: 2134088
• Update Time: 2023-08-04

Benzonitrile, 2-bromo-3-chloro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-chloro-5-nitroBenzonitrile
• Benzonitrile, 2-bromo-3-chloro-5-nitro-

• Inchi： 1S/C7H2BrClN2O2/c8-7-4(3-10)1-5(11(12)13)2-6(7)9/h1-2H
• InChI Key： YGJUPIJXEUASTN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C#N)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 259
• Topological Polar Surface Area: 69.6